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Compound of Interest

Compound Name: Nandrolone nonanoate

Cat. No.: B15187656 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nandrolone nonanoate, also known as nandrolone pelargonate, is an anabolic-androgenic

steroid (AAS) that is an ester of the anabolic steroid nandrolone. Though studied, it was never

commercially marketed. As a derivative of nandrolone, it was designed to provide a sustained

release of the active hormone from the site of injection, thereby offering a prolonged

therapeutic window. This technical guide provides a comprehensive overview of the known

physicochemical properties of nandrolone nonanoate and its closely related analogue,

nandrolone decanoate, offering valuable data for researchers and professionals in drug

development.

Physicochemical Data
The following table summarizes the key physicochemical properties of Nandrolone
Nonanoate. Due to the limited availability of specific experimental data for nandrolone
nonanoate, values for the closely related and well-documented nandrolone decanoate are

provided as a reasonable approximation where necessary and are duly noted.
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Property Value Reference

Chemical Name

[(8R,9S,10R,13S,14S,17S)-13-

methyl-3-oxo-

2,6,7,8,9,10,11,12,14,15,16,17

-dodecahydro-1H-

cyclopenta[a]phenanthren-17-

yl] nonanoate

Molecular Formula C₂₇H₄₂O₃

Molecular Weight 414.63 g/mol

Melting Point
33-37 °C (for Nandrolone

Decanoate)
[1][2]

Boiling Point
~483.46 °C (rough estimate for

Nandrolone Decanoate)
[3]

Water Solubility Practically insoluble [1]

Solubility in Organic Solvents Soluble in alcohol and acetone [1]

Calculated LogP
7.3 (for Nandrolone

Decanoate)
[2]

Experimental Protocols
Detailed experimental protocols are crucial for the accurate determination of physicochemical

properties. Below are methodologies for key experiments relevant to the characterization of

nandrolone nonanoate.

Determination of Melting Point (Capillary Method)
Objective: To determine the temperature at which nandrolone nonanoate transitions from a

solid to a liquid state.

Methodology:

A small, finely powdered sample of nandrolone nonanoate is packed into a capillary tube to

a height of 2-3 mm.
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The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate (e.g., 1-2 °C per minute) as it approaches the

expected melting point.

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes liquid are recorded as the melting range.[4][5]

Solubility Determination (Shake-Flask Method)
Objective: To determine the saturation solubility of nandrolone nonanoate in various solvents.

Methodology:

An excess amount of nandrolone nonanoate is added to a known volume of the solvent

(e.g., water, ethanol, acetone) in a sealed flask.

The flask is agitated (e.g., using a shaker bath) at a constant temperature until equilibrium is

reached (typically 24-48 hours).

The suspension is filtered to remove undissolved solid.

The concentration of nandrolone nonanoate in the filtrate is determined using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV

detection.[6]

High-Performance Liquid Chromatography (HPLC) for
Purity and Quantification
Objective: To assess the purity of a nandrolone nonanoate sample and to quantify its

concentration in solutions.

Methodology (based on a method for a similar compound):

Chromatographic System: A reverse-phase HPLC system equipped with a C18 column.

Mobile Phase: A suitable mixture of organic solvent (e.g., acetonitrile) and water, often with a

buffer. The composition can be isocratic or a gradient.
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Detection: UV detection at a wavelength where nandrolone nonanoate exhibits strong

absorbance.

Sample Preparation: A known weight of the nandrolone nonanoate sample is dissolved in a

suitable solvent and diluted to a known concentration.

Analysis: The sample solution is injected into the HPLC system, and the resulting

chromatogram is analyzed to determine the retention time and peak area, which are used for

identification and quantification against a standard.[6][7]

Synthesis of Nandrolone Esters
Objective: To synthesize nandrolone esters, such as nandrolone nonanoate, from

nandrolone.

General Procedure:

Nandrolone is dissolved in a suitable solvent (e.g., pyridine).

The corresponding acyl chloride or anhydride (in this case, nonanoyl chloride or nonanoic

anhydride) is added to the solution.

The reaction mixture is stirred at a controlled temperature for a specific period to allow for

the esterification reaction to complete.

The product is then isolated and purified using techniques such as extraction, crystallization,

and chromatography.[8][9]

Mandatory Visualizations
Signaling Pathway of Nandrolone
Nandrolone, the active form of nandrolone nonanoate, exerts its biological effects primarily

through the androgen receptor signaling pathway.
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Caption: Androgen receptor signaling pathway for nandrolone.

Hydrolysis of Nandrolone Nonanoate
Nandrolone nonanoate is a prodrug that is hydrolyzed in the body to release the active

nandrolone.
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Caption: Enzymatic hydrolysis of nandrolone nonanoate.
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Experimental Workflow for Physicochemical
Characterization
A logical workflow for the physicochemical characterization of a steroid ester like nandrolone
nonanoate is outlined below.
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Caption: Workflow for physicochemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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